4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]phenyl 4-methylbenzenesulfonate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
“4-[4-(4-Methoxyphenyl)-2-pyrimidinyl]phenyl 4-methylbenzenesulfonate” is a chemical compound with the molecular formula C24H20N2O4S. It is used for pharmaceutical testing .
Synthesis Analysis
The synthesis of compounds similar to “this compound” involves complex chemical reactions. For instance, a series of novel triazole-pyrimidine-based compounds were designed, synthesized, and characterized by mass spectra, 1HNMR, 13CNMR, and a single X-Ray diffraction analysis . The synthesis process often involves the use of primary aromatic amines .Scientific Research Applications
HLö 7 Dimethanesulfonate as a Reactivator
HLö 7 dimethanesulfonate has been investigated for its potential to reactivate acetylcholinesterase inhibited by organophosphorus compounds. This study highlights the compound's synthesis route and its efficiency in reactivating enzymes essential for nerve function, suggesting its utility in treating organophosphate poisoning (Eyer et al., 2005).
Antimalarial and Anticancer Activities
Research into ether aryl sulfonic acid esters, such as 4-methoxyphenyl p-toluenesulfonate, shows selective antimalarial and anticancer properties. This exploration of sulfones and sulfonic acid esters provides a foundation for developing targeted therapies against these conditions (Betts et al., 2006).
Photoreagents for Protein Crosslinking
The study of 4-nitrophenyl ethers as photoreagents for protein crosslinking and affinity labeling opens new avenues for biochemical research. These compounds offer a high-yield, light-activated method for studying protein interactions and structures (Jelenc et al., 1978).
Polymer Solar Cells Enhancement
Functional group addition to [6,6]-phenyl-C61-butyric acid methyl ester derivatives demonstrates improved performance in polymer solar cells. This research underlines the importance of molecular engineering in developing more efficient solar energy technologies (Jin et al., 2016).
Water Soluble Palladium(II) Catalysts
The synthesis and application of water-soluble (phenoxy)imine palladium(II) complexes as catalysts in the methoxycarbonylation of 1-hexene represent a significant advancement in green chemistry. This work shows the potential for efficient, environmentally friendly catalytic processes (Akiri & Ojwach, 2021).
Properties
IUPAC Name |
[4-[4-(4-methoxyphenyl)pyrimidin-2-yl]phenyl] 4-methylbenzenesulfonate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H20N2O4S/c1-17-3-13-22(14-4-17)31(27,28)30-21-11-7-19(8-12-21)24-25-16-15-23(26-24)18-5-9-20(29-2)10-6-18/h3-16H,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KFOGJVWEPHMGLE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)S(=O)(=O)OC2=CC=C(C=C2)C3=NC=CC(=N3)C4=CC=C(C=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H20N2O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.